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Compound of Interest

Compound Name: 1,2,10-Decanetriol

Cat. No.: B043568

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,10-Decanetriol (CAS 91717-85-0) is a tri-functional aliphatic alcohol. Its linear ten-carbon
backbone is functionalized with hydroxyl groups at the 1, 2, and 10 positions. This structure
imparts both hydrophilic and hydrophobic characteristics to the molecule, making it a versatile
building block in organic synthesis. While extensive biological data and specific experimental
protocols for 1,2,10-decanetriol are not readily available in public literature, its utility is implied
in the synthesis of novel lipids, surfactants, and as a scaffold in medicinal chemistry. This guide
summarizes its known properties, lists suppliers, and provides hypothetical experimental and
conceptual frameworks for its application in research and development.

Chemical and Physical Properties

The known properties of 1,2,10-Decanetriol are summarized in the table below. These values
are aggregated from various chemical databases and supplier information.
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Property Value Source

CAS Number 91717-85-0 Multiple

Molecular Formula C10H2203 [1]

Molecular Weight 190.28 g/mol [1]

IUPAC Name decane-1,2,10-triol N/A

Synonyms 1,2,10-Trihydroxydecane

Appearance White to almost white 2]
powder/crystal

Melting Point 66.0to 70.0 °C [2]

Boiling Point (Predicted)

341.486 °C at 760 mmHg

[1]

Density (Calculated) 1.02 g/cm3 [1]

Flash Point (Calculated) 162.031 °C [1]

SMILES occ(o)ceceececececo [1]
1S/C10H2203/c11-8-6-4-2-1-

InChl 3-5-7-10(13)9-12/h10-13H,1- [1]
9H2
RHINSRUDDXGHLV-

InChlKey [1]
UHFFFAOYSA-N

Suppliers

1,2,10-Decanetriol is available from several chemical suppliers, indicating its use in research

and manufacturing.
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Supplier Location Notes
) ) Chemical manufacturer since
Achemica Switzerland
2010.[1]
_ Chemical distributor since
Alfa Chemistry USA
2012.[1]
International Laboratory USA Chemical manufacturer since
Limited 2002.[1]
Amadis Chemical Company ) )
- - Listed as a supplier.[3]
Limited
. Supplier of laboratory
Combi-Blocks, Inc. USA )
chemicals.
) Supplier of biochemicals for
Santa Cruz Biotechnology USA
research.[4]
Supplier for early discover
Sigma-Aldrich USA PP Y Y
researchers.
i Supplier of research
TCI (Tokyo Chemical Industry) Japan )
chemicals.[5]
) Online chemical marketplace.
Echemi -
[6]
Supplier of chemical buildin
Ambeed - PP I
blocks.[7]
Firsky International Trade Chi Supplier of pharmaceutical
ina
(Wuhan) Co., Ltd intermediates.[4]
) Online directory of chemical
ChemBuyersGuide.com, Inc. - _
suppliers.[3]
Supplier of life science
BIOZOL Germany
reagents.[8]
o ) Supplier of laboratory
CymitQuimica Spain

chemicals.[5]
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Supplier of high-purit
BenchChem USA PP g. purty
research chemicals.[2]

Conceptual Experimental Protocol: Synthesis of a
Phospholipid Analog

Given the structure of 1,2,10-decanetriol, it can serve as a precursor for synthetic lipids. The
following is a hypothetical, generalized protocol for the synthesis of a simplified phospholipid
analog. This protocol is for illustrative purposes and has not been experimentally validated for
this specific compound.

Objective: To synthesize a phospholipid analog with a 1,2-decanetriol backbone.

Materials:

1,2,10-Decanetriol

o Fatty acid chloride (e.g., stearoyl chloride)

e Phosphoryl chloride (POCIs3)

e Choline tosylate

e Anhydrous pyridine

¢ Anhydrous dichloromethane (DCM)

o Triethylamine (TEA)

« Silica gel for column chromatography

Standard laboratory glassware and equipment
Methodology:

o Monoprotection of the primary hydroxyl group: The more reactive primary hydroxyl group at
the 10-position can be selectively protected using a suitable protecting group (e.g., trityl
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chloride) to prevent its reaction in the subsequent steps.

« Esterification: The two hydroxyl groups at the 1 and 2 positions are esterified with a fatty acid
chloride (e.g., stearoyl chloride) in the presence of a base like pyridine or TEA in an
anhydrous solvent like DCM.

o Deprotection: The protecting group on the 10-hydroxyl is removed under appropriate
conditions (e.g., mild acid for a trityl group).

e Phosphorylation: The deprotected hydroxyl group at the 10-position is then reacted with
phosphoryl chloride to introduce the phosphate group.

o Headgroup attachment: The resulting phosphate is coupled with a headgroup, such as
choline (from choline tosylate), to form the final phospholipid analog.

« Purification: The final product is purified by silica gel column chromatography.
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A generalized synthetic workflow for a phospholipid analog.

Conceptual Signaling Pathway Involvement

While there is no direct evidence of 1,2,10-decanetriol's involvement in biological signaling,
synthetic lipids derived from it could potentially integrate into cellular membranes and modulate
signaling pathways. For instance, a synthetic phospholipid analog could alter membrane fluidity
or interact with membrane-bound enzymes.

The following diagram illustrates a hypothetical mechanism where a synthetic lipid analog,
derived from 1,2,10-decanetriol, integrates into a cell membrane and influences a generic
signaling cascade.
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Hypothetical modulation of a signaling pathway.
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Conclusion

1,2,10-Decanetriol is a chemical intermediate with potential applications in the synthesis of
novel molecules for materials science and drug development. While its direct biological effects
are not well-documented, its structure provides a versatile platform for creating new chemical
entities, such as lipid analogs, which could have interesting biological properties. Further
research is needed to explore the full potential of this compound and its derivatives in various
scientific and therapeutic areas. The provided conceptual frameworks for synthesis and
biological interaction are intended to stimulate further investigation into this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and biological activities of 2 alpha-chloro-1-epicalcitriol and 1-epicalcitriol -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. mdpi.com [mdpi.com]

» 3. Bicyclo [6.3.0] Undecane Sesquiterpenoids: Structures, Biological Activities, and
Syntheses - PMC [pmc.ncbi.nim.nih.gov]

e 4. scbt.com [scbt.com]
e 5.1,2,10-Decanetriol | CymitQuimica [cymitquimica.com]

e 6. Synthesis and Biological Activity of 2-Methylene Analogues of Calcitriol and Related
Compounds - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. mdpi.com [mdpi.com]
¢ 8. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Technical Guide: 1,2,10-Decanetriol (CAS 91717-85-0)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043568#cas-number-91717-85-0-properties-and-
suppliers]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b043568?utm_src=pdf-body
https://www.benchchem.com/product/b043568?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9437792/
https://pubmed.ncbi.nlm.nih.gov/9437792/
https://www.mdpi.com/1420-3049/25/3/505
https://pmc.ncbi.nlm.nih.gov/articles/PMC6864671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6864671/
https://www.scbt.com/p/1-2-10-decanetriol-91717-85-0
https://cymitquimica.com/products/3B-D2721/1210-decanetriol/
https://pubmed.ncbi.nlm.nih.gov/26574921/
https://pubmed.ncbi.nlm.nih.gov/26574921/
https://www.mdpi.com/1422-0067/24/17/13361
https://www.mdpi.com/1660-3397/13/1/173
https://www.benchchem.com/product/b043568#cas-number-91717-85-0-properties-and-suppliers
https://www.benchchem.com/product/b043568#cas-number-91717-85-0-properties-and-suppliers
https://www.benchchem.com/product/b043568#cas-number-91717-85-0-properties-and-suppliers
https://www.benchchem.com/product/b043568#cas-number-91717-85-0-properties-and-suppliers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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